![molecular formula C7H11N3O B067995 1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide CAS No. 163350-75-2](/img/structure/B67995.png)
1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide, also known as ADPC, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. This compound has shown potential in treating various diseases due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. This compound has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2 enzyme. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Additionally, this compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide in lab experiments is its well-established synthesis method. This compound is also relatively stable and can be easily stored. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are numerous future directions for the use of 1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide in medicinal chemistry. One potential future direction is the development of this compound as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential future direction is the development of this compound as a treatment for cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound has shown potential as a therapeutic agent in the field of medicinal chemistry. Its unique chemical properties have made it a subject of extensive research. While there are still many unanswered questions regarding the mechanism of action and therapeutic applications of this compound, its potential as a treatment for various diseases makes it a promising area of research.
Synthesis Methods
1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide can be synthesized by reacting 2-dimethylaminomalononitrile with ethyl acetoacetate in the presence of sodium ethoxide. After the reaction, the product is purified by column chromatography. This synthesis method has been well-established and has been used in various research studies.
Scientific Research Applications
1-amino-N,N-dimethyl-1H-pyrrole-2-carboxamide has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been studied as a potential treatment for various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.
Properties
163350-75-2 | |
Molecular Formula |
C7H11N3O |
Molecular Weight |
153.18 g/mol |
IUPAC Name |
1-amino-N,N-dimethylpyrrole-2-carboxamide |
InChI |
InChI=1S/C7H11N3O/c1-9(2)7(11)6-4-3-5-10(6)8/h3-5H,8H2,1-2H3 |
InChI Key |
WRBSQMHQSGDFDO-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)C1=CC=CN1N |
Canonical SMILES |
CN(C)C(=O)C1=CC=CN1N |
synonyms |
1H-Pyrrole-2-carboxamide,1-amino-N,N-dimethyl-(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.